Cas no 68436-49-7 (3,6,9,12-Tetraoxa-18-azabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione)

• Product Name: 3,6,9,12-Tetraoxa-18-azabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione
• CAS No: 68436-49-7
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 393184
• PubChem ID: 10039348
• Update Time: 2025-04-19

3,6,9,12-Tetraoxa-18-azabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxa-18-azabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione
• 68436-49-7
• DTXSID60434625

• Inchi： 1S/C13H15NO6/c15-12-10-2-1-3-11(14-10)13(16)20-9-7-18-5-4-17-6-8-19-12/h1-3H,4-9H2
• InChI Key： UUAALBXIYYGRFN-UHFFFAOYSA-N
• SMILES： O1CCOC(C2=CC=CC(C(=O)OCCOCC1)=N2)=O

Computed Properties

• Exact Mass: 281.08995
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 83.95